Cas no 2694728-59-9 (Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate
• CAS No: 2694728-59-9
• MF: C₁₃H₂₀BrN₃O₂S
• MW: 362.285800933838
• MDL: MFCD34475505
• CID: 5653608
• PubChem ID: 165950252
• Update Time: 2025-05-24

Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2694728-59-9
• EN300-27754955
• tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate
• Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate

• MDL： MFCD34475505
• Inchi： 1S/C13H20BrN3O2S/c1-9-10(14)20-11(15-9)16-5-7-17(8-6-16)12(18)19-13(2,3)4/h5-8H2,1-4H3
• InChI Key： MMOBYKZXYDXTQW-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(N2CCN(C(=O)OC(C)(C)C)CC2)S1

Computed Properties

• Exact Mass: 361.04596g/mol
• Monoisotopic Mass: 361.04596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.9Ų

Additional information on Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate (CAS No. 2694728-59-9)

Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate (CAS No. 2694728-59-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both a bromothiazole moiety and a tert-butyl carboxylate group makes it a valuable intermediate for constructing complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural uniqueness of Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate has garnered significant attention in recent years, especially with the growing demand for heterocyclic compounds in drug design. Researchers frequently search for terms like "piperazine-based scaffolds" or "bromothiazole derivatives" to explore its applications. Its CAS No. 2694728-59-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

In the context of current trends, this compound aligns with the rising interest in targeted therapies and small-molecule drugs. The 5-bromo-4-methylthiazole segment is particularly noteworthy due to its role in modulating biological activity, a topic frequently queried in academic and industrial forums. Additionally, the tert-butyl protecting group enhances the compound's stability during synthetic processes, a feature highly valued in multi-step organic reactions.

From a synthetic perspective, Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate is often employed in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce diverse functional groups. This adaptability makes it a staple in libraries for high-throughput screening (HTS) and fragment-based drug discovery. Its CAS No. 2694728-59-9 is frequently cited in patents and publications, underscoring its industrial relevance.

Environmental and safety considerations are also pivotal when discussing this compound. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its brominated component. Researchers often inquire about "safe handling of brominated intermediates" or "green chemistry alternatives" for such compounds, reflecting broader sustainability concerns in chemical synthesis.

In summary, Tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperazine-1-carboxylate (CAS No. 2694728-59-9) represents a critical building block in modern organic and medicinal chemistry. Its structural features and functional groups align with cutting-edge research trends, making it a subject of ongoing exploration in both academic and industrial settings. As the demand for tailored molecular architectures grows, this compound will likely remain a focal point in innovative drug development pipelines.